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Compound of Interest

Compound Name: Triammonium phosphate trihydrate

Cat. No.: B179385

Audience: Researchers, scientists, and drug development professionals.

Introduction

Triammonium phosphate trihydrate ((NH4)sPO4-3H20) is an inorganic compound that serves
as a source of both nitrogen and phosphorus.[1] In research and development, it is utilized in
various applications, including as a component in buffers, as a nutrient source in cell culture
media, and in the synthesis of other materials.[2][3] This compound is a white crystalline solid
soluble in water.[1][4] The triammonium salt is known to be unstable, readily evolving ammonia,
particularly in solution.[5] Therefore, proper preparation and handling are crucial to ensure the
concentration and integrity of the resulting solution.

This document provides a detailed protocol for the preparation of aqueous solutions of
triammonium phosphate trihydrate for laboratory use.

Physicochemical Data

A summary of the key quantitative properties of triammonium phosphate trihydrate is
provided below. This data is essential for accurate calculations and safe handling.
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Property Value Reference
Chemical Formula (NH4)3P0O4:3H20 [1]

Molar Mass 203.13 g/mol [3161[7]
Appearance White crystalline solid/powder [11[3114]
Solubility in Water Soluble [21[41[5]
Odor Like ammonia [5]18]
Storage Temperature 10°C - 25°C [6]119]

Safety Precautions

Before beginning any experimental work, it is critical to review the Safety Data Sheet (SDS)
and adhere to all safety guidelines.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses with side-shields, chemical-resistant gloves, and a lab coat.[9][10]

o Ventilation: Handle the solid compound and prepare solutions in a well-ventilated area or
under a chemical fume hood to avoid inhalation of dust or ammonia vapors.[10][11][12]

o Handling: Avoid contact with skin and eyes.[9][10] Avoid the formation of dust and aerosols.
[12] Wash hands thoroughly after handling the chemical.[11]

o Storage: Store triammonium phosphate trihydrate in a cool, dry, and well-ventilated place.
[12] Keep the container tightly closed.[11]

» Disposal: Dispose of waste materials in accordance with local, regional, and national
regulations.[10]

Experimental Protocol: Preparation of a 1 Molar (1M)
Triammonium Phosphate Trihydrate Solution

This protocol details the steps to prepare 100 mL of a 1 M (mol/L) aqueous solution. The
procedure can be scaled as needed by adjusting the quantities of solute and solvent.
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4.1 Materials and Equipment

¢ Triammonium phosphate trihydrate (NH4)3P0O4-3H20)
» Deionized or distilled water

e 100 mL volumetric flask, Class A

o Beaker (50 mL or 100 mL)

e Analytical balance

e Magnetic stirrer and stir bar

e Spatula

» Wash bottle with deionized/distilled water
¢ Weighing paper or boat

4.2 Procedure

o Calculate the Required Mass:

o To prepare 100 mL (0.1 L) of a 1 M solution, the required mass of triammonium
phosphate trihydrate is calculated as follows:

» Mass (g) = Molarity (mol/L) x Volume (L) x Molar Mass ( g/mol )
» Mass (g) = 1.0 mol/L x 0.1 L x 203.13 g/mol = 20.313 g
» Weigh the Solute:
o Place a weighing boat on the analytical balance and tare it.
o Carefully weigh out 20.313 g of triammonium phosphate trihydrate using a spatula.

e Dissolution:
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[e]

Transfer the weighed solid into a 100 mL beaker.

o

Add approximately 70 mL of deionized water to the beaker.

[¢]

Place a magnetic stir bar in the beaker and place it on a magnetic stirrer.

[¢]

Stir the mixture until the solid is completely dissolved. The compound is readily soluble in
water.[5]

e Final Volume Adjustment:
o Carefully transfer the dissolved solution from the beaker into the 100 mL volumetric flask.

o Rinse the beaker with a small amount of deionized water and add the rinsing to the
volumetric flask to ensure a complete transfer of the solute. Repeat this step two more
times.

o Add deionized water to the volumetric flask until the bottom of the meniscus reaches the
calibration mark.

o Cap the flask and invert it several times (15-20 times) to ensure the solution is
homogeneous.

o Storage:
o Transfer the prepared solution to a clearly labeled and tightly sealed storage bottle.

o Due to the instability of the salt, which can convert to diammonium hydrogen phosphate, it
is recommended to use the solution fresh.[5] If storage is necessary, keep it at a low
temperature (e.g., 2-8°C) to minimize degradation.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the preparation protocol.
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Caption: Workflow for preparing triammonium phosphate trihydrate solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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